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Compound of Interest

Compound Name: Palmitic acid-13C2

Cat. No.: B1602338 Get Quote

Essential Safety and Handling Guide for Palmitic
Acid-13C2
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling Palmitic
acid-13C2, ensuring the safe execution of experimental protocols and proper disposal. As a

stable, non-radioactive isotope-labeled compound, the primary safety considerations for

Palmitic acid-13C2 are determined by the chemical properties of palmitic acid itself.[1][2] The

Carbon-13 isotope does not pose a radiological risk.[2]

Quantitative Data Summary
The following table summarizes key quantitative data for Palmitic acid, which is applicable to

Palmitic acid-13C2.
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Property Value Source

Physical State Solid [3]

Appearance White [3][4]

Melting Point/Range 59 - 63 °C / 138.2 - 145.4 °F [3][4]

Boiling Point/Range 351.5 °C / 664.7 °F [3][4]

Flash Point 206 °C / 402.8 °F [3][4]

Oral LD50 (Rat) >5,000 mg/kg [5][6]

Dermal LD50 (Rabbit) >2,000 mg/kg [5]

Personal Protective Equipment (PPE)
When handling Palmitic acid-13C2, appropriate personal protective equipment must be worn

to minimize exposure and ensure safety.

Recommended PPE
Body Part Equipment Standard/Specification

Eyes/Face
Safety goggles with side

shields or a face shield.

Conforms to OSHA's 29 CFR

1910.133 or European

Standard EN166.[3]

Hands
Chemical-resistant gloves

(e.g., Nitrile rubber).
Tested according to EN 374.[7]

Body

Lab coat or other protective

clothing to prevent skin

exposure.

[3]

Respiratory

Use in a well-ventilated area.

For dusts, a particulate filter

respirator may be necessary.

Refer to AS/NZS 1715 & 1716.

[5]

Operational Plan: Step-by-Step Guidance
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This section provides a detailed, procedural workflow for the safe handling and disposal of

Palmitic acid-13C2.

Receiving and Storage
Inspect Packaging: Upon receipt, carefully inspect the packaging for any signs of damage.[2]

Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated

place.[3][5] Protect from light and moisture.[8]

Handling and Use
Work Area: Handle the compound in a well-ventilated area, such as a chemical fume hood,

especially if heating or creating dust.[3]

Avoid Dust Formation: Take measures to avoid the formation of dust.[3]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[5] Do not eat, drink, or smoke

in the laboratory.[2] Wash hands thoroughly after handling.[6]

Spill Response
Isolate the Area: Immediately isolate the spill or leak area.[5]

Containment: Stop the leak if it can be done without risk.[5]

Clean-up: For solid spills, carefully shovel the material into a clean, dry, covered container for

disposal.[5] Avoid generating dust.[5]

First Aid Measures
Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[3] Seek medical attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.[3]

Seek medical attention if irritation develops.[3]

Inhalation: Move the person to fresh air.[3] If breathing is difficult, give oxygen.[3] Seek

medical attention.[3]
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Ingestion: Do not induce vomiting.[3] Rinse mouth with water and seek medical attention.[9]

Disposal Plan
Waste Segregation: Do not mix waste containing Palmitic acid-13C2 with general laboratory

waste.[2]

Labeling: All waste containers must be clearly labeled with the contents, including the fact

that they contain a 13C-labeled compound, and appropriate hazard symbols.[2]

Disposal Method: Dispose of the waste in accordance with local, state, and federal

regulations.[2][3] This may involve using a licensed hazardous waste disposal company.[2]

As a stable isotope-labeled compound, no special precautions for radioactivity are needed.

[1][10]

Experimental Workflow Diagram
The following diagram illustrates the key steps for the safe handling of Palmitic acid-13C2 in a

laboratory setting.
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Caption: Workflow for Safe Handling of Palmitic Acid-13C2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1602338?utm_src=pdf-custom-synthesis
https://www.moravek.com/how-to-store-and-dispose-of-radiolabeled-compounds/
https://www.benchchem.com/pdf/Navigating_the_Stable_Isotope_Landscape_A_Technical_Guide_to_the_Safe_Handling_of_13C_Labeled_Compounds.pdf
https://westliberty.edu/health-and-safety/files/2010/02/Palmitic-acid.pdf
https://www.fishersci.co.uk/store/msds?partNumber=11428702&productDescription%3D500GR+Palmitic+acid&countryCode=GB&language=en
https://redox.com/wp-content/sds/64.pdf
https://www.agilent.com/cs/library/msds/FLPK-004F_NAEnglish.pdf
https://www.carlroth.com/medias/SDB-5907-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDE3NTR8YXBwbGljYXRpb24vcGRmfGFERmlMMmhsTXk4NU1UZ3dOelkzTkRnMU9UZ3lMMU5FUWw4MU9UQTNYMDFVWDBWT0xuQmtaZ3xhYWMzYWE3Yjg1Mjk1NDg5ODlmMDJhZDIxZWJjNjcxNGE2MTQ3ZGYwYjc4M2ZlZWI3NjI1MTFiY2MwZDJiZGE5
https://isotope.com/pamitic-acid-1-2-13c2-clm-214-group
https://isotope.com/product/attachment/CLM-214-PK/SDS%20-%20CLM-214.pdf
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.benchchem.com/product/b1602338#personal-protective-equipment-for-handling-palmitic-acid-13c2
https://www.benchchem.com/product/b1602338#personal-protective-equipment-for-handling-palmitic-acid-13c2
https://www.benchchem.com/product/b1602338#personal-protective-equipment-for-handling-palmitic-acid-13c2
https://www.benchchem.com/product/b1602338#personal-protective-equipment-for-handling-palmitic-acid-13c2
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1602338?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602338?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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